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Compound of Interest

Compound Name: 2-Cyclohexylacetamide

Cat. No.: B1347066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet

(MSDS) information for 2-Cyclohexylacetamide. The information is intended to support

researchers, scientists, and drug development professionals in the safe and effective use of

this compound.

Chemical Identification and Properties
2-Cyclohexylacetamide, also known as N-Cyclohexylacetamide, is a chemical compound with

the molecular formula C₈H₁₅NO. It is classified as a carboximidic acid.

Table 1: Physical and Chemical Properties of 2-Cyclohexylacetamide
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Property Value Source

CAS Number 1124-53-4 Multiple Sources

Molecular Weight 141.21 g/mol Multiple Sources

Appearance
White to light yellow powder or

crystal
TCI

Melting Point 105.0 to 109.0 °C TCI

Boiling Point 292 °C TCI

Purity >95.0% (GC)(qNMR) TCI

Storage Temperature

Room Temperature

(Recommended in a cool and

dark place, <15°C)

TCI

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Cyclohexylacetamide is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

H302: Harmful if swallowed.[2]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the Safety Data Sheets.[1][2]

Key precautions include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin

thoroughly after handling, and using only outdoors or in a well-ventilated area.[1]

Figure 1: Hazard Identification Workflow
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Caption: Workflow for identifying the hazards of 2-Cyclohexylacetamide.

Toxicological Information
Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal

concentration) for 2-Cyclohexylacetamide are not readily available in the public domain. The

available safety data sheets indicate that acute toxicity data is "not available".[1]

The primary toxicological concerns are related to its irritant effects on the skin, eyes, and

respiratory system upon direct contact or inhalation.[1] Ingestion is considered harmful.[2]

Routes of Exposure:

Inhalation: May cause respiratory irritation.[1]
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Eye Contact: Causes serious eye irritation.[1]

Skin Contact: Causes skin irritation.[1]

Ingestion: Harmful if swallowed.[2]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with 2-
Cyclohexylacetamide.

Handling:

Use only in a well-ventilated area or outdoors.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands and skin thoroughly after handling.[1]

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[1]

Storage:

Store in a well-ventilated place.[1]

Keep the container tightly closed.[1]

Store locked up.[1]

Recommended storage is in a cool and dark place at a temperature below 15°C.

Figure 2: Personal Protective Equipment (PPE) Selection Logic
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Handling 2-Cyclohexylacetamide
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(Inhalation, Skin, Eye)

Inhalation Hazard?

Skin Contact Hazard?

No Use NIOSH-approved Respirator

Yes

Eye Contact Hazard?

No

Wear Chemical-resistant Gloves

Yes

Wear Safety Goggles/Face Shield

Yes

Proceed with Work Safely

No

Wear Protective Clothing/Lab Coat

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE when handling the compound.
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First Aid Measures
In case of exposure, immediate medical attention is recommended. The following first aid

measures should be taken:

Table 2: First Aid Procedures for 2-Cyclohexylacetamide Exposure

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[1]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash clothing before reuse.

Obtain medical aid immediately.[1]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Obtain medical aid

immediately.[1]

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never

administer anything by mouth to an unconscious

person. Obtain medical aid immediately.[1]

Figure 3: Emergency Response Flowchart for Accidental Exposure
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Caption: A step-by-step guide for responding to accidental exposure incidents.

Experimental Protocols
Detailed experimental protocols for the toxicological and safety assessment of 2-
Cyclohexylacetamide are not publicly available. The hazard classifications are based on data

submitted to regulatory bodies and information from chemical suppliers.

For researchers needing to conduct their own safety assessments, it is recommended to follow

established guidelines from organizations such as the Organisation for Economic Co-operation

and Development (OECD) for chemical testing. For instance, skin and eye irritation studies

would typically follow OECD Guidelines 404 and 405, respectively. Acute oral toxicity would be

assessed following OECD Guideline 423 or 425.
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Disposal Considerations
Dispose of contents and container to an approved waste disposal plant.[1] Disposal practices

must comply with all federal, state, and local regulations. It is the responsibility of the waste

generator to determine the toxicity and physical properties of the material generated to

determine the proper waste classification and disposal methods.

Conclusion
2-Cyclohexylacetamide is a compound that requires careful handling due to its potential to

cause skin, eye, and respiratory irritation, and its harmful effects if swallowed. Adherence to the

safety precautions outlined in this guide, including the use of appropriate personal protective

equipment and proper handling and storage procedures, is essential for minimizing risk. In the

event of exposure, the first aid measures provided should be followed promptly, and medical

attention should be sought. While specific quantitative toxicological data is limited, the available

information provides a strong basis for a conservative and safety-conscious approach to

working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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